Cas no 896680-77-6 (2-(3,5-dichlorobenzamido)thiophene-3-carboxamide)

• Product Name: 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide
• CAS No: 896680-77-6
• MF: C₁₂H₈Cl₂N₂O₂S
• MW: 315.175119400024
• CID: 5910677
• PubChem ID: 7164112
• Update Time: 2025-08-05

2-(3,5-dichlorobenzamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-[(3,5-dichlorobenzoyl)amino]-
• AKOS003395439
• 2-[(3,5-DICHLOROBENZOYL)AMINO]-3-THIOPHENECARBOXAMIDE
• F1358-0383
• CCG-285552
• SR-01000011769-1
• 896680-77-6
• SR-01000011769

• Inchi： 1S/C12H8Cl2N2O2S/c13-7-3-6(4-8(14)5-7)11(18)16-12-9(10(15)17)1-2-19-12/h1-5H,(H2,15,17)(H,16,18)
• InChI Key： QKIMISOTRKUTNH-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC(Cl)=CC(Cl)=C2)SC=CC=1C(N)=O

Computed Properties

• Exact Mass: 313.9683541g/mol
• Monoisotopic Mass: 313.9683541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Additional information on 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide

2-(3,5-Dichlorobenzamido)Thiophene-3-Carboxamide: A Comprehensive Overview

2-(3,5-Dichlorobenzamido)Thiophene-3-Carboxamide (CAS No. 896680-77-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique structure, which combines a thiophene ring with two amide groups substituted at specific positions. The presence of chlorine atoms at the 3 and 5 positions of the benzene ring further enhances its chemical properties, making it a versatile molecule with potential applications in drug discovery and material synthesis.

The thiophene moiety in 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide is a five-membered aromatic ring containing one sulfur atom. This structure imparts stability and unique electronic properties to the molecule. The benzamido group, attached at the 2-position of the thiophene ring, introduces additional functionality, such as hydrogen bonding capabilities and potential sites for further chemical modification. The carboxamide group at the 3-position further diversifies the molecule's reactivity and solubility characteristics.

Recent studies have highlighted the potential of 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in the development of novel polymers and coordination compounds. The compound's ability to form stable complexes with metal ions has been leveraged in creating materials with applications in catalysis, sensing, and drug delivery systems.

In terms of biological activity, 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide has shown promise as a lead compound in drug discovery efforts targeting various diseases. Its structure allows for modulation of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory, antiviral, or anticancer activities. However, further research is required to fully elucidate its biological mechanisms and therapeutic potential.

The synthesis of 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide involves a multi-step process that typically begins with the preparation of intermediate compounds such as 2-aminothiophene derivatives. The introduction of the benzamido and carboxamide groups requires precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize this process.

From an environmental perspective, understanding the fate and behavior of 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide in various ecosystems is crucial for assessing its safety and sustainability. Studies have been conducted to evaluate its biodegradability under different conditions. Preliminary results indicate that under aerobic conditions, the compound undergoes microbial degradation through specific pathways involving hydrolysis and oxidation reactions.

In conclusion, 2-(3,5-dichlorobenzamido)thiophene-3-carboxamide (CAS No. 896680-77-6) represents a valuable building block for chemical innovation across multiple disciplines. Its unique structure offers opportunities for developing advanced materials and therapeutically relevant compounds. Continued research into its properties will undoubtedly unlock new applications and contribute to scientific progress.